Cas no 2034330-69-1 (2-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}pyrimidine)

• Product name: 2-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}pyrimidine
• CAS No: 2034330-69-1
• MF: C₁₅H₁₅ClN₄O₂
• MW: 318.75820183754
• CID: 6484091
• PubChem ID: 121017872

2-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}pyrimidine
• F6479-3249
• (4-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)(pyrimidin-2-yl)methanone
• 2034330-69-1
• AKOS026691136
• CHEMBL4951878
• 2-{4-[(3-chloropyridin-4-yl)oxy]piperidine-1-carbonyl}pyrimidine
• [4-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-pyrimidin-2-ylmethanone

• Inchi： 1S/C15H15ClN4O2/c16-12-10-17-7-2-13(12)22-11-3-8-20(9-4-11)15(21)14-18-5-1-6-19-14/h1-2,5-7,10-11H,3-4,8-9H2
• InChI Key： XLVOVMCRBNYWOQ-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CCN(C(C2N=CC=CN=2)=O)CC1

Computed Properties

• Exact Mass: 318.0883534g/mol
• Monoisotopic Mass: 318.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2Ų
• XLogP3: 1.8

Additional information on 2-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}pyrimidine

Comprehensive Overview of 2-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}pyrimidine (CAS No. 2034330-69-1)

2-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}pyrimidine (CAS No. 2034330-69-1) is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique piperidine and pyrimidine backbone, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a chloropyridinyl moiety with a carbonylpyrimidine group, offering a versatile scaffold for designing novel therapeutic agents.

The compound's CAS number 2034330-69-1 serves as a critical identifier in chemical databases, ensuring accurate tracking and referencing in scientific literature. Its systematic name, 2-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}pyrimidine, reflects its intricate chemical architecture, which includes a chloropyridine ring linked via an ether bond to a piperidine core, further functionalized with a pyrimidine carbonyl group. This structural complexity makes it a valuable candidate for studying structure-activity relationships (SAR) in drug design.

In recent years, the demand for heterocyclic compounds like 2-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}pyrimidine has surged, driven by their potential in targeting kinase inhibitors and GPCR modulators. These applications align with current trends in precision medicine, where researchers seek to develop highly selective molecules with minimal off-target effects. The compound's chloropyridinyl moiety, in particular, is often associated with enhanced binding affinity to biological targets, making it a focal point in hit-to-lead optimization campaigns.

From a synthetic chemistry perspective, CAS No. 2034330-69-1 presents intriguing challenges and opportunities. Its synthesis typically involves multi-step reactions, including etherification, amide coupling, and heterocycle formation, which are areas of active research in organic chemistry. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times, addressing common pain points in industrial-scale production.

The compound's potential extends beyond pharmaceuticals. For instance, its pyrimidine core is a common motif in agrochemicals, where it contributes to the development of next-generation pesticides and herbicides. Additionally, its piperidine scaffold is frequently utilized in material science, particularly in the design of polymers and coatings with tailored properties. These interdisciplinary applications highlight the versatility of 2-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}pyrimidine across multiple industries.

As the scientific community continues to explore the frontiers of small-molecule drug discovery, compounds like CAS No. 2034330-69-1 remain at the forefront of innovation. Its unique combination of chloropyridine and pyrimidine functionalities offers a rich platform for designing molecules with tailored biological activities. Whether in academia or industry, this compound exemplifies the synergy between chemical diversity and therapeutic potential, making it a subject of enduring interest in modern research.